N1-(4-fluorobenzyl)-N2-(pyridin-4-ylmethyl)oxalamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N'-(pyridin-4-ylmethyl)oxamide
• InChI: InChI=1S/C15H14FN3O2/c16-13-3-1-11(2-4-13)9-18-14(20)15(21)19-10-12-5-7-17-8-6-12/h1-8H,9-10H2,(H,18,20)(H,19,21)
• InChI Key: OBJRDOCHROQSPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C(=O)NCC2=CC=NC=C2)F
• Molecular Formula: C15H14FN3O2
• Molecular Weight: 287.29 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxalamide group could potentially allow for hydrogen bonding, which could influence the compound’s physical properties and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the fluorobenzyl and pyridinylmethyl groups. The fluorine atom on the benzyl group is highly electronegative, which could make this position more reactive. The pyridine ring is also a common feature in many biologically active compounds and could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase the compound’s stability and electronegativity. The pyridine ring could contribute to the compound’s aromaticity and potentially its fluorescence properties.

Scientific Research Applications

Anti-Fibrosis Activity

• Among these derivatives, ethyl 6-(5-((4-fluorobenzyl)carbamoyl)pyrimidin-2-yl)nicotinate (12a) demonstrated potent anti-fibrotic activity. .

Antimicrobial and Antiviral Properties

• .

Chemical Biology and Medicinal Chemistry

• The pyrimidine core is considered a privileged structure in medicinal chemistry. .

Mechanism of Action

Without specific information on the intended use of this compound, it’s difficult to predict its mechanism of action. If it’s intended for use in biological systems, the compound could interact with various enzymes or receptors in the body. The specific interactions would depend on the structure of the compound and the biological system .

Safety and Hazards

As with any chemical compound, handling “N1-(4-fluorobenzyl)-N2-(pyridin-4-ylmethyl)oxalamide” would require appropriate safety precautions. It’s important to use personal protective equipment and follow standard laboratory safety procedures.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. It could potentially be used in the development of new pharmaceuticals or materials.